Cas no 1190946-32-7 (tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate)

Technical Introduction: tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is a chiral bicyclic lactam derivative with a rigid pyrrolopiperazine scaffold, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the embedded lactam functionality offers reactivity for further derivatization. The stereochemically defined (8aS) configuration ensures enantioselective utility in asymmetric synthesis. This compound is particularly valuable for constructing complex heterocycles and peptidomimetics, benefiting drug discovery efforts targeting protease inhibition or bioactive molecule development. Its high purity and well-characterized structure make it suitable for rigorous research and scalable processes.
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate structure
1190946-32-7 structure
Product Name:tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
CAS No:1190946-32-7
MF:C12H20N2O3
MW:240.298803329468
MDL:MFCD30802255
CID:4562557
Update Time:2025-10-31

tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (S)-7-oxohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
    • tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
    • tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
    • MDL: MFCD30802255
    • Inchi: 1S/C12H20N2O3/c1-12(2,3)17-11(16)14-5-4-13-8-10(15)6-9(13)7-14/h9H,4-8H2,1-3H3/t9-/m0/s1
    • InChI Key: OGPPYSGAQKXGQH-VIFPVBQESA-N
    • SMILES: [C@@]12([H])CC(=O)CN1CCN(C(OC(C)(C)C)=O)C2

tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM335207-100mg
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 95%+
100mg
$751 2021-08-18
Chemenu
CM335207-250mg
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 95%+
250mg
$1162 2021-08-18
Chemenu
CM335207-1g
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 95%+
1g
$1788 2021-08-18
Chemenu
CM335207-100mg
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 95%+
100mg
$512 2023-01-03
Chemenu
CM335207-250mg
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 95%+
250mg
$853 2023-01-03
Chemenu
CM335207-1g
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 95%+
1g
$1422 2023-01-03
eNovation Chemicals LLC
Y1006183-100mg
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 97%
100mg
$250 2024-05-23
eNovation Chemicals LLC
Y1006183-250MG
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 97%
250mg
$385 2024-05-23
eNovation Chemicals LLC
Y1006183-500MG
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 97%
500mg
$640 2024-05-23
eNovation Chemicals LLC
Y1006183-1G
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
1190946-32-7 97%
1g
$960 2024-05-23

Additional information on tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate

Introduction to Tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 1190946-32-7)

Ter-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate, identified by its CAS number 1190946-32-7, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug development and medicinal research. The compound's unique framework, incorporating a piperazine ring and an octahydropyrrolo moiety, positions it as a valuable candidate for further investigation.

The structural complexity of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate makes it an intriguing subject for synthetic chemists and pharmacologists. The presence of the tert-butyl group enhances the molecule's stability and bioavailability, while the stereochemistry at the 8a position (8aS) contributes to its specific interactions with biological targets. These characteristics are crucial in the design of novel therapeutic agents that can selectively modulate biological pathways.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. The octahydropyrrolo[1,2-a]piperazine scaffold is particularly noteworthy for its role in developing drugs that target neurological and cardiovascular disorders. Studies have shown that derivatives of this scaffold exhibit promising activities in preclinical models, making them attractive for further exploration.

One of the most compelling aspects of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is its potential as a lead compound for drug discovery. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. For instance, preliminary studies suggest that this compound may have inhibitory effects on certain kinases and proteases, which are implicated in inflammatory and autoimmune diseases.

The synthesis of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate presents both challenges and opportunities for synthetic chemists. The intricate ring system requires precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to construct this complex molecule efficiently.

The pharmacokinetic profile of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is another critical area of investigation. Understanding how the molecule is metabolized and eliminated by the body is essential for optimizing its therapeutic potential. Computational modeling and experimental studies have been used to predict and verify its metabolic pathways, providing insights into its behavior in vivo.

In conclusion, tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the treatment of various diseases.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent